Cas no 1805155-38-7 (Methyl 4-chloro-2-cyano-3-hydroxybenzoate)

• Product Name: Methyl 4-chloro-2-cyano-3-hydroxybenzoate
• CAS No: 1805155-38-7
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4954055
• Update Time: 2025-08-01

Methyl 4-chloro-2-cyano-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-cyano-3-hydroxybenzoate

• Inchi： 1S/C9H6ClNO3/c1-14-9(13)5-2-3-7(10)8(12)6(5)4-11/h2-3,12H,1H3
• InChI Key： TYDZGFJQMAJKJD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C#N)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-chloro-2-cyano-3-hydroxybenzoate

Recent Advances in the Study of Methyl 4-chloro-2-cyano-3-hydroxybenzoate (CAS: 1805155-38-7) in Chemical Biology and Pharmaceutical Research

Methyl 4-chloro-2-cyano-3-hydroxybenzoate (CAS: 1805155-38-7) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro, cyano, and hydroxy substituents on a benzoate scaffold, has been the subject of numerous studies aimed at exploring its biological activities and therapeutic potential. Recent advancements in synthetic methodologies and biological evaluations have shed light on the multifaceted roles this compound can play in drug discovery and development.

One of the key areas of interest in the study of Methyl 4-chloro-2-cyano-3-hydroxybenzoate is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound as a precursor in the development of novel heterocyclic compounds, which are often central to the design of bioactive molecules. The presence of multiple functional groups in Methyl 4-chloro-2-cyano-3-hydroxybenzoate allows for diverse chemical modifications, enabling the creation of libraries of compounds with varied biological activities. Recent publications have highlighted its use in the synthesis of potential kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

In addition to its utility in synthetic chemistry, Methyl 4-chloro-2-cyano-3-hydroxybenzoate has been investigated for its direct biological effects. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Furthermore, preliminary screening assays have indicated that derivatives of Methyl 4-chloro-2-cyano-3-hydroxybenzoate may possess anticancer properties, particularly in targeting specific signaling pathways that are dysregulated in various cancers. These findings underscore the importance of further mechanistic studies to elucidate the compound's mode of action and optimize its pharmacological profile.

The pharmacokinetic and toxicological properties of Methyl 4-chloro-2-cyano-3-hydroxybenzoate have also been a focus of recent research. Understanding the absorption, distribution, metabolism, and excretion (ADME) characteristics of this compound is crucial for its development as a therapeutic agent. Recent in vitro and in vivo studies have provided valuable insights into its metabolic stability and potential toxicity, which will inform future drug design efforts. Additionally, advances in formulation strategies have been explored to enhance the bioavailability of Methyl 4-chloro-2-cyano-3-hydroxybenzoate and its derivatives, addressing one of the key challenges in translating these compounds into clinically viable drugs.

Looking ahead, the continued exploration of Methyl 4-chloro-2-cyano-3-hydroxybenzoate and its derivatives holds promise for the discovery of new therapeutic agents. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound. Future research directions may include the development of more potent and selective analogs, detailed mechanistic studies to uncover novel biological targets, and the evaluation of combination therapies to enhance efficacy. As the body of knowledge surrounding Methyl 4-chloro-2-cyano-3-hydroxybenzoate grows, it is poised to make significant contributions to the fields of chemical biology and pharmaceutical sciences.